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Compound of Interest

Compound Name: Pentyl valerate

CAS No.: 2173-56-0

Cat. No.: B1667271

Get Quote

For researchers, scientists, and drug development professionals, confident structural

elucidation of synthesized compounds is paramount. This guide provides a comparative

analysis for confirming the structure of pentyl valerate, a common fragrance and flavor ester,

utilizing 13C Nuclear Magnetic Resonance (NMR) spectroscopy. We present a comparison of

experimentally obtained data with predicted chemical shifts and typical functional group ranges,

alongside a detailed experimental protocol and a workflow for structural verification.

Unveiling the Carbon Skeleton: Data Comparison
The confirmation of pentyl valerate's structure relies on the analysis of its 13C NMR spectrum.

Each unique carbon atom in the molecule resonates at a specific chemical shift (δ), measured

in parts per million (ppm), providing a distinct fingerprint of the carbon framework. By

comparing the experimentally observed chemical shifts with predicted values from

computational models and established ranges for similar functional groups, a high degree of

confidence in the assigned structure can be achieved.

Pentyl valerate, also known as pentyl pentanoate, possesses ten carbon atoms in unique

chemical environments. The structure consists of a pentyl group attached to the oxygen of the
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valerate's carboxyl group.

Table 1: Comparison of Experimental and Predicted 13C NMR Chemical Shifts for Pentyl
Valerate

Carbon Atom Experimental (ppm)
Predicted
(nmrdb.org) (ppm)

Typical Range
(ppm)

C=O 173.2 172.8 160-180

O-CH2 (pentyl) 64.2 64.5 60-80

CH2 (next to C=O) 34.2 34.0 30-40

O-CH2-CH2 28.3 28.2 25-35

CH2 (valerate) 27.2 27.9 25-35

O-(CH2)2-CH2 22.4 22.3 20-30

CH2-CH3 (valerate) 22.3 22.3 20-30

CH3 (pentyl) 14.0 13.9 10-20

CH3 (valerate) 13.8 13.7 10-20

O-(CH2)3-CH2 Not available 25.5 20-30

Note: Experimental data is often obtained in a deuterated solvent, such as chloroform-d

(CDCl3). Predicted values are calculated using online algorithms. Typical ranges are based on

general values for carbons in similar chemical environments.

Experimental Protocol: Acquiring a 13C NMR
Spectrum
The following provides a generalized procedure for obtaining a proton-decoupled 13C NMR

spectrum. Specific parameters may vary depending on the instrument and sample

concentration.

Sample Preparation: Dissolve approximately 10-50 mg of the pentyl valerate sample in 0.5-

0.7 mL of a deuterated solvent (e.g., CDCl3) in a 5 mm NMR tube. Ensure the sample is fully
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dissolved and the solution is homogeneous.

Instrument Setup:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer to the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity, resulting in sharp, symmetrical peaks.

Tune and match the probe for the 13C frequency to ensure optimal signal detection.

Acquisition Parameters:

Set the spectral width to cover the expected range of 13C chemical shifts (e.g., 0-220

ppm).

Use a proton-decoupling sequence to simplify the spectrum by removing C-H coupling,

resulting in single lines for each unique carbon.

Set the number of scans (NS) to achieve an adequate signal-to-noise ratio. Due to the low

natural abundance of 13C, a larger number of scans is typically required compared to 1H

NMR.

A relaxation delay (d1) is used between scans to allow the carbon nuclei to return to their

equilibrium state.

Data Processing:

Apply a Fourier transform to the acquired free induction decay (FID) to obtain the

frequency-domain spectrum.

Phase correct the spectrum to ensure all peaks are in the absorptive mode.

Reference the spectrum by setting the chemical shift of a known signal, such as the

solvent peak (e.g., CDCl3 at 77.16 ppm) or an internal standard like tetramethylsilane

(TMS) at 0.0 ppm.
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Integrate the peaks if quantitative analysis is required, although in standard 13C NMR,

peak intensities are not always directly proportional to the number of carbons.

Workflow for Structural Confirmation
The process of confirming the structure of pentyl valerate using 13C NMR can be visualized

as a logical workflow, from sample preparation to final structural verification.
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Workflow for Pentyl Valerate Structure Confirmation by 13C NMR

Preparation & Acquisition

Data Processing & Analysis

Comparison & Verification

Dissolve Pentyl Valerate in Deuterated Solvent

Acquire 13C NMR Spectrum

Process Raw Data (FT, Phasing, Referencing)

Identify Peak Chemical Shifts

Compare with Predicted Spectrum Compare with Typical Chemical Shift Ranges

Assign Peaks to Specific Carbon Atoms

Structure Confirmed Structure Inconsistent
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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